Cas no 1052403-72-1 (ethyl 4-[2-hydroxy-3-(4-methoxyphenoxy)propyl]piperazine-1-carboxylate hydrochloride)

• Product Name: ethyl 4-[2-hydroxy-3-(4-methoxyphenoxy)propyl]piperazine-1-carboxylate hydrochloride
• CAS No: 1052403-72-1
• MF: C₁₇H₂₇ClN₂O₅
• MW: 374.859684228897
• CID: 6437571
• Update Time: 2025-05-20

ethyl 4-[2-hydroxy-3-(4-methoxyphenoxy)propyl]piperazine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 4-[2-hydroxy-3-(4-methoxyphenoxy)propyl]piperazine-1-carboxylate hydrochloride
• ethyl 4-(2-hydroxy-3-(4-methoxyphenoxy)propyl)piperazine-1-carboxylate hydrochloride

• Inchi： 1S/C17H26N2O5.ClH/c1-3-23-17(21)19-10-8-18(9-11-19)12-14(20)13-24-16-6-4-15(22-2)5-7-16;/h4-7,14,20H,3,8-13H2,1-2H3;1H
• InChI Key： UAHZOWARLQWLFT-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCN(CC(O)COC2=CC=C(OC)C=C2)CC1.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on ethyl 4-[2-hydroxy-3-(4-methoxyphenoxy)propyl]piperazine-1-carboxylate hydrochloride

Ethyl 4-[2-Hydroxy-3-(4-Methoxyphenoxy)Propyl]Piperazine-1-Carboxylate Hydrochloride: A Comprehensive Overview

The compound Ethyl 4-[2-Hydroxy-3-(4-Methoxyphenoxy)Propyl]Piperazine-1-Carboxylate Hydrochloride (CAS No. 1052403-72-1) is a complex organic molecule with significant potential in the field of pharmacology and drug development. This compound, characterized by its unique structure, has garnered attention due to its promising biological activities and versatile applications in therapeutic research.

At its core, the molecule features a piperazine ring, a six-membered ring containing two nitrogen atoms. Piperazine is a well-known scaffold in medicinal chemistry, often utilized for its ability to form hydrogen bonds and interact with various biological targets. The substituents attached to the piperazine ring further enhance its functional properties. Specifically, the 4-position of the piperazine is substituted with a carboxylic acid ester group, which is ethylated, providing additional flexibility and solubility properties.

The side chain attached to the piperazine ring introduces further complexity and functionality. The chain includes a hydroxyl group at the second position and a phenoxy group at the third position. The phenoxy group itself is substituted with a methoxy group, which adds electronic effects and potentially enhances the molecule's pharmacokinetic profile. These substituents collectively contribute to the compound's ability to interact with various biological systems, making it a valuable candidate for drug design.

Recent studies have explored the potential of Ethyl 4-[2-Hydroxy-3-(4-Methoxyphenoxy)Propyl]Piperazine-1-Carboxylate Hydrochloride in treating neurological disorders. Research indicates that this compound exhibits significant activity as a neuroprotective agent, potentially mitigating oxidative stress and inflammation in neuronal cells. This finding aligns with broader trends in drug development, where compounds with multi-target activities are increasingly sought after for their ability to address complex diseases.

In addition to its neurological applications, this compound has shown promise in antidepressant research. Preclinical studies suggest that it modulates serotonin reuptake, a mechanism commonly targeted in antidepressant medications. The presence of the hydroxyl and methoxy groups may play a crucial role in enhancing the compound's selectivity and efficacy, making it a compelling candidate for further investigation.

The synthesis of Ethyl 4-[2-Hydroxy-3-(4-Methoxyphenoxy)Propyl]Piperazine-1-Carboxylate Hydrochloride involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the preparation of intermediate compounds, such as the phenoxy-substituted propanol derivative, followed by coupling reactions to form the final product. The use of hydrochloric acid ensures optimal solubility and stability of the final compound.

From an analytical standpoint, this compound has been thoroughly characterized using advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These analyses confirm the molecular structure and purity of the compound, which are critical for ensuring reproducibility in biological studies.

Looking ahead, ongoing research aims to explore the pharmacokinetic profile of this compound further. Understanding its absorption, distribution, metabolism, and excretion (ADME) properties will be essential for determining its suitability as an oral or parenteral medication. Additionally, toxicity studies are being conducted to evaluate its safety profile, particularly in chronic administration scenarios.

In conclusion, Ethyl 4-[2-Hydroxy-3-(4-Methoxyphenoxy)Propyl]Piperazine-1-Carboxylate Hydrochloride represents a cutting-edge molecule with vast potential in therapeutic development. Its unique structure, coupled with emerging research findings, positions it as a promising candidate for addressing unmet medical needs in neurology and psychiatry.